Cas no 1657-51-8 (Benzene, 1-chloro-2-(2-phenylethenyl)-, (Z)-)
1657-51-8 structure
Product Name:Benzene, 1-chloro-2-(2-phenylethenyl)-, (Z)-
CAS No:1657-51-8
MF:C14H11Cl
MW:214.690142869949
CID:1350045
PubChem ID:12490499
Update Time:2024-02-29
Benzene, 1-chloro-2-(2-phenylethenyl)-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-chloro-2-(2-phenylethenyl)-, (Z)-
- (Z)-2-Chlorostilbene
- (Z)-1-(2-Chlorophenyl)-2-phenylethene
- Benzene, 1-chloro-2-[(1Z)-2-phenylethenyl]-
-
- Inchi: 1S/C14H11Cl/c15-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-11H/b11-10-
- InChI Key: WTVKFPGVKKXUHG-KHPPLWFESA-N
- SMILES: C1(Cl)=CC=CC=C1/C=C\C1=CC=CC=C1
Computed Properties
- Exact Mass: 214.0549280g/mol
- Monoisotopic Mass: 214.0549280g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 0Ų
Benzene, 1-chloro-2-(2-phenylethenyl)-, (Z)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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